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Compound of Interest |

Compound Name: 4-Prop-2-ynoxybutanal
CAS No.: 524067-81-0
Cat. No.: B3017465
. J

Executive Summary & Immediate Directives

Do not treat this chemical as a standard organic solvent. 4-Prop-2-ynoxybutanal contains
three distinct reactive functional groups: an aldehyde, a terminal alkyne, and an ether linkage.
This triad creates a unique hazard profile requiring specific segregation from metals and
oxidizers.

Critical "Do Not" List:

o DO NOT dispose of in metal safety cans (Risk: Copper/Silver Acetylide formation).
« DO NOT distill or concentrate old material (Risk: Peroxide detonation).

o DO NOT mix with strong bases or acids (Risk: Exothermic polymerization).

e DO NOT pour down the drain.[1]

Chemical Hazard Profile & Causality

To safely dispose of this compound, you must understand the "Why" behind the protocols. We
are managing the risks of the functional groups.
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Functional Moiety

Hazard Characteristic

Disposal Implication

Terminal Alkyne (

)

Metal Sensitivity: Reacts with
copper, silver, mercury, and
brass to form shock-sensitive

metal acetylides.

Container Choice: Use only
Glass, Polyethylene
(HDPE/LDPE), or Teflon.

NEVER use metal containers.

Ether Linkage (

Peroxide Formation: Propargyl
ethers are Class B peroxide

formers. They form explosive

Pre-Check: Material older than

12 months must be tested for

) peroxides upon exposure to peroxides before transport.
air/light.[2][3]
Flammability & Reactivity:

Aldehyde ( Susceptible to auto-oxidation Waste Code: Classified as

)

(forming acids) and
polymerization. Flash point
likely <60°C.

D001 (Ignitable). Segregate

from oxidizers.

Pre-Disposal Assessment Protocol

Before moving the container, perform this self-validating assessment.

Step 1: Visual Inspection

o Crystals: Check the cap and liquid line. If crystals are present (likely peroxides or acetylides),
DO NOT TOUCH. Evacuate and call EHS/Bomb Squad.

e Phase Separation: Indicates polymerization or water contamination.

Step 2: Peroxide Testing (If container is >6 months old)

Use a standard starch-iodide strip.

e <20 ppm: Safe for standard disposal.

e 20-100 ppm: Treat immediately (see Section 4).

e > 100 ppm: High Risk. Contact High-Hazard Specialist.
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Disposal Workflow & Logic

The following diagram outlines the decision logic for disposing of 4-Prop-2-ynoxybutanal.

Start: Assess Container

Visual Inspection:
Crystals or Solids?

Is Container > 6 Months Old?

Test for Peroxides

Yes (Quantofix/Starch-lodide)

> 100 ppm Peroxides 20-100 ppm Peroxides

Stabilize:
Add dilute hydroquinone or
reduce with ferrous sulfate

STOP: Contact EHS/Bomb Squad
(Shock Sensitive Risk)

< 20 ppm Peroxides

Select Container:
HDPE or Glass ONLY
(NO METAL)

Labeling:
'Flammable Liquid, n.o.s'
(Aldehyde, Propargyl Ether)

Final Disposal:
High BTU Incineration
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Figure 1: Decision logic for the safe assessment and disposal of reactive aldehyde/alkyne
intermediates.

Detailed Operational Procedures
A. Stabilization (If Peroxides are 20-100 ppm)

If the material is chemically valuable or must be stabilized before pickup:
» Reagent: Prepare a 5% aqueous solution of Ferrous Sulfate (

).

e Procedure: Add a small amount of the ferrous sulfate solution to the ether. The iron(ll)
reduces peroxides to alcohols.

 Verification: Retest with peroxide strips to ensure levels are <20 ppm.

B. Containerization

o Material:High-Density Polyethylene (HDPE) is the preferred vessel. It is resistant to
aldehydes and inert to the alkyne group. Borosilicate glass is acceptable but poses a
breakage risk.

o Headspace: Leave 10% headspace for thermal expansion.

o Closure: Ensure the cap is a screw-top with a Teflon (PTFE) liner. Avoid rubber septa which
can degrade in contact with aldehydes.

C. Labeling & Regulatory Compliance (RCRA)

Since this is a custom intermediate, it likely does not have a specific "U" or "P" list code. It
defaults to Characteristic Waste.

o Primary Waste Code:D001 (Ignitable).
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e Secondary Waste Code:D003 (Reactive) - Only apply if peroxides are detected or if the
specific synthesis route left unstable residues.

e DOT Shipping Name: Flammable Liquid, n.o.s. (contains 4-Prop-2-ynoxybutanal).

e Hazard Class: 3.

D. Segregation

Store the waste container in a Flammable Cabinet, but:
e Separate from strong acids (Sulfuric, Hydrochloric).
o Separate from bases (Amines, Hydroxide).

o Separate from Oxidizers (Nitric acid, Peroxides).
Emergency Contingencies
Spill Response (< 500 mL)

o Evacuate: Clear the immediate area.

o PPE: Nitrile gloves (double gloved), safety goggles, lab coat. Use a half-mask respirator with
organic vapor cartridges if ventilation is poor.

o Absorb: Use vermiculite or clay-based absorbents.
o Note: Avoid paper towels or sawdust (combustible organics + aldehydes = fire risk).
e Clean: Scoop into an HDPE pail. Wipe surface with soap and water.[4][5]
Fire
» Extinguishing Media: Carbon Dioxide (

), Dry Chemical, or Alcohol-Resistant Foam.[6]

e Warning: Water spray may be ineffective due to low solubility and density differences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b3017465?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AA1753804&productDescription=COPPER%28I%29+PHENYLACETYLIDE+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.westernsydney.edu.au/whs/health-and-safety-topics/shared-media/25692-guidelines-for-the-use-of-peroxide-forming-chemicals.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/reactive-materials/peroxide-forming-chemicals
https://www.sigmaaldrich.com/JP/en/sds/sigma/sml1737?userType=undefined
https://www.tcichemicals.com/BE/en/sds/B0864_EU_6N.pdf
https://www.echemi.com/sds/copperiacetylide-pid_Seven8871.html
https://www.benchchem.com/product/b3017465#4-prop-2-ynoxybutanal-proper-disposal-procedures
https://www.benchchem.com/product/b3017465#4-prop-2-ynoxybutanal-proper-disposal-procedures
https://www.benchchem.com/product/b3017465#4-prop-2-ynoxybutanal-proper-disposal-procedures
https://www.benchchem.com/product/b3017465#4-prop-2-ynoxybutanal-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3017465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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